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Compound of Interest

Compound Name: Iothalamate meglumine

Cat. No.: B1672089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro osmolality and viscosity of

iothalamate meglumine, a widely used ionic, high-osmolar iodinated contrast medium. The

following sections detail the quantitative physicochemical properties, experimental

methodologies for their determination, and a logical workflow for these analyses. This

information is critical for understanding the behavior of iothalamate meglumine in various

experimental and pre-clinical settings.

Core Physicochemical Data
The osmolality and viscosity of iothalamate meglumine solutions are directly proportional to

their concentration and are also influenced by temperature. The following tables summarize the

key quantitative data for commercially available concentrations.

Table 1: Osmolality of Iothalamate Meglumine Solutions
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Product Name

Iothalamate
Meglumine
Concentration (%
w/v)

Iodine
Concentration
(mg/mL)

Osmolality
(mOsm/kg)

Conray 30 30% 141 ~600[1]

Conray 43 43% 202 ~1000[1]

Conray 60 60% 282 ~1400[2][3]

Table 2: Viscosity of Iothalamate Meglumine Solutions

Product Name

Iothalamate
Meglumine
Concentration (%
w/v)

Viscosity at 25°C
(cps)

Viscosity at 37°C
(cps)

Conray 30 30% ~2.0[1] ~1.5[1]

Conray 43 43% ~3.0[1] ~2.0[1]

Conray 60 60% ~6.0[2] ~4.0[2][3]

Experimental Protocols
The determination of osmolality and viscosity of pharmaceutical solutions requires precise and

standardized methodologies. The following protocols describe the general procedures for

obtaining the data presented above.

Osmolality Determination
The osmolality of iothalamate meglumine solutions is typically determined using the freezing

point depression method, a technique that measures the freezing point of a solution to

determine its total solute concentration.[4][5][6][7] This method is compliant with United States

Pharmacopeia (USP) <785>.[8][9]

Principle: The freezing point of a solvent is lowered when a solute is added. This depression of

the freezing point is directly proportional to the molal concentration of all dissolved particles in
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the solution.

Apparatus: A freezing point depression osmometer is the standard instrument.[4][7] This device

typically consists of a sample holder, a cooling unit, a thermistor to measure temperature, and a

mechanism to induce freezing.

Procedure:

Calibration: The osmometer is calibrated using standard solutions of known osmolality (e.g.,

sodium chloride solutions) to establish a calibration curve.[10]

Sample Preparation: The iothalamate meglumine solution is brought to the specified

temperature (if required). For highly concentrated solutions, a precise dilution with deionized

water may be necessary to bring the measurement within the instrument's linear range.[10]

The dilution factor is then used to calculate the original osmolality.

Measurement: A small, precise volume of the sample is placed in the sample tube of the

osmometer.

Cooling and Freezing: The sample is supercooled to a temperature below its freezing point.

Initiation of Freezing: Freezing is induced by a physical disturbance (e.g., a vibrating stirrer).

Equilibrium Temperature Measurement: As the solution freezes, the heat of fusion is

released, causing the temperature to rise to a plateau, which is the true freezing point of the

solution. The thermistor records this equilibrium temperature.

Calculation: The instrument's software calculates the osmolality of the sample in mOsm/kg

based on the measured freezing point depression and the calibration data.

Viscosity Determination
The viscosity of iothalamate meglumine, which behaves as a Newtonian fluid, can be

measured using various types of viscometers.[11] Capillary viscometers and rotational

viscometers are commonly employed for such pharmaceutical solutions.

Principle: Viscosity is a measure of a fluid's resistance to flow. For Newtonian fluids, the

viscosity is independent of the shear rate.
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Apparatus: A calibrated capillary viscometer (e.g., an Ostwald viscometer) or a rotational

viscometer can be used. A temperature-controlled water bath is essential to maintain the

sample at the desired temperature (e.g., 25°C or 37°C).

Procedure (using a Capillary Viscometer):

Temperature Control: The viscometer is placed in a constant temperature water bath until it

reaches thermal equilibrium.

Sample Loading: A precise volume of the iothalamate meglumine solution is introduced into

the viscometer.

Flow Time Measurement: The liquid is drawn up one arm of the viscometer by suction, and

the time taken for the liquid to flow between two marked points under the influence of gravity

is measured.

Calculation: The kinematic viscosity is calculated by multiplying the flow time by the

calibration constant of the viscometer. To obtain the dynamic viscosity (in centipoise), the

kinematic viscosity is multiplied by the density of the fluid at the same temperature.

Logical and Experimental Workflows
The following diagrams illustrate the logical workflow for the in vitro characterization of

iothalamate meglumine's osmolality and viscosity.
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Osmolality Determination Workflow
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Caption: Osmolality Determination Workflow
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Viscosity Determination Workflow

Sample Preparation and
Temperature Equilibration

Viscometer Setup
(Capillary or Rotational)

Flow Time / Torque Measurement

Data Recording

Calculation of Viscosity
(cps)

Click to download full resolution via product page

Caption: Viscosity Determination Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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